Stable Mass Shift for Unambiguous MS Resolution
4-Methylbenzenesulfonhydrazide-d3 incorporates three deuterium atoms at the hydrazide nitrogen positions (N,N,N-d3), producing a stable molecular weight of 189.25 g/mol compared to 186.23 g/mol for the unlabeled compound . This creates a consistent mass difference of approximately +3 Da, which is sufficient for baseline separation in the mass analyzer while maintaining near-identical chromatographic retention behavior [1]. The +3 Da mass shift is large enough to avoid interference from the natural isotopic distribution of the analyte (primarily M+1 and M+2 peaks), which could compromise quantification if a smaller mass difference (e.g., +1 Da) were used .
| Evidence Dimension | Molecular weight and mass shift relative to unlabeled analyte |
|---|---|
| Target Compound Data | 189.25 g/mol |
| Comparator Or Baseline | 4-Methylbenzenesulfonhydrazide (unlabeled): 186.23 g/mol |
| Quantified Difference | +3.02 g/mol (Δm/z = +3 Da in MS) |
| Conditions | Calculated based on molecular formulas C7H7D3N2O2S and C7H10N2O2S |
Why This Matters
The +3 Da mass shift provides unambiguous MS resolution without sacrificing chromatographic co-elution, a critical requirement for accurate internal standard-based quantification.
- [1] MtoZ Biolabs. How Can the Internal Standard Method Quantify Compounds in LC-MS Without a Reference Standard? February 27, 2025. View Source
